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Compound of Interest

Compound Name: Atto 635 NHS ester

Cat. No.: B1257154

Get Quote

Application Note: High-Fidelity Protein Labeling with Atto 635/633 NHS Ester

Executive Summary & Technical Context
This guide details the protocol for labeling proteins with Atto 633 NHS ester, the specific

fluorophore engineered by ATTO-TEC to target the 635 nm spectral line common in diode

lasers and STED nanoscopy.

Note on Nomenclature: While often colloquially referred to as "Atto 635" due to its optimal

excitation source (635 nm diode lasers), the correct catalog designation is Atto 633. This dye is

a cationic, hydrophilic fluorophore exhibiting exceptional photostability and low triplet state

formation, making it a superior alternative to Cy5 or Alexa Fluor 647 for single-molecule

detection and super-resolution microscopy (STED).[1]

Key Application Areas:

STED Microscopy: High resolution with depletion wavelengths around 740–760 nm.[1]

Single Molecule Detection (SMD): Minimized background due to red-shifted excitation.[1]

Flow Cytometry: Excitation by the red laser line (633/635 nm).[1]
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Technical Specifications & Chemical Properties
To ensure experimental reproducibility, the specific physicochemical properties of the dye must

be factored into the conjugation stoichiometry and Degree of Labeling (DOL) calculations.

Parameter Value Notes

Dye Name Atto 633 NHS Ester Succinimidyl Ester derivative

Excitation Max (

)
629 nm

Optimized for 633 nm HeNe or

635 nm Diode lasers

Emission Max (

)
657 nm Far-red emission

Extinction Coeff.[1][2][3] (

)
High absorptivity

Correction Factor (

)
0.05

Critical for protein

concentration correction

Molecular Weight (MW) ~749 g/mol (Free Acid)
NHS ester adds mass; use

batch-specific MW

Charge +1 (Cationic)
Influences electrophoretic

mobility

Solubility DMF, DMSO
Hydrolytically unstable in

aqueous buffer

The Chemist’s Perspective: Reaction Mechanism &
Critical Control Points
The labeling relies on the nucleophilic attack of the primary amine (R-NH

) of the protein (specifically Lysine

-amines or the N-terminus) on the carbonyl carbon of the N-hydroxysuccinimide (NHS) ester.[1]
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The Kinetic Challenge: This reaction competes directly with hydrolysis, where water attacks the

NHS ester, rendering the dye non-reactive.

pH Control: The reaction requires a deprotonated amine.[1] Lysine (

) is mostly protonated at neutral pH.[1] We must raise the pH to 8.3 to generate sufficient
nucleophilic amines without accelerating hydrolysis to an unmanageable rate.

Buffer Incompatibility:NEVER use Tris, Glycine, or Ammonium salts during labeling.[4] These

contain primary amines that will scavenge the dye, resulting in labeled buffer rather than

labeled protein.

Pre-Labeling Checklist
Protein Purity: Protein must be in an amine-free buffer (PBS is acceptable only if pH is

adjusted; Carbonate is preferred).[1]

Concentration: Optimal protein concentration is 1–5 mg/mL.[1] Lower concentrations (<1

mg/mL) significantly reduce coupling efficiency due to second-order reaction kinetics.[1]

Dye Freshness: Dissolve NHS-ester immediately before use.[1][5] Do not store wet dye

stocks.[1]

Detailed Labeling Protocol
Step 1: Buffer Exchange (If required)
If the protein is in Tris or contains BSA/Azide, exchange into Labeling Buffer (0.1 M Sodium

Bicarbonate, pH 8.3) using a Zeba Spin Column or dialysis cassette (Slide-A-Lyzer).[1]

Step 2: Dye Preparation[1]
Remove Atto 633 NHS ester from -20°C storage and equilibrate to room temperature (RT) in

a desiccator before opening to prevent condensation.

Dissolve 1 mg of dye in 200

L of anhydrous DMSO or DMF (Concentration
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5 mg/mL).

Expert Tip: Use high-quality, amine-free DMF. Old DMF breaks down into dimethylamine,

which destroys the NHS ester.[1]

Step 3: Conjugation Reaction
Calculate the molar excess of dye.[1] For most antibodies (IgG, 150 kDa), a 3- to 5-fold

molar excess is optimal to achieve a DOL of 2–3.[1]

Add the calculated volume of Dye/DMSO solution to the protein solution dropwise while

vortexing gently.

Constraint: Keep organic solvent volume < 5-10% of total volume to prevent protein

denaturation.[1]

Incubate for 1 hour at Room Temperature (RT) in the dark, with gentle rotation.

Step 4: Purification
Separate unreacted dye using a Size Exclusion Chromatography (SEC) column (e.g.,

Sephadex G-25 or PD-10 column) equilibrated with PBS (pH 7.4).[1]

Visual Cue: The first colored band to elute is the labeled protein (higher MW). The slower,

second band is the free dye.[4]

Workflow Visualization

Preparation Phase

Reaction Phase Purification & QCProtein
(1-5 mg/mL)

Buffer Exchange
(NaHCO3, pH 8.3)

Mix Dye + Protein
(3-5x Molar Excess)

Dissolve Dye
(Anhydrous DMSO)

Incubate
1 hr @ RT (Dark)

Gel Filtration
(Sephadex G-25)

Measure Abs
(280nm & 629nm) Calculate DOL
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Click to download full resolution via product page

Figure 1: Step-by-step workflow for Atto 633 NHS ester protein conjugation.[1]

Quality Control: Calculating Degree of Labeling
(DOL)
Accurate DOL determination is vital.[1] A DOL > 4 on an antibody can lead to fluorescence

quenching (H-dimer formation) and precipitation.[1]

The Formula:

[1]

Where:

= Absorbance of conjugate at 629 nm.[1]

= Absorbance of conjugate at 280 nm.[1][6][7]

= Extinction coefficient of protein (IgG

203,000

).[1]

= Extinction coefficient of Atto 633 (130,000

).[1]

= Correction Factor (0.05).[1]

Example Calculation: If

and

for an IgG:

Corrected Protein Abs (
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) =

[1]

Concentration (

) =

[1]

Dye Concentration (

) =

[1]

DOL =

(Slightly high, consider reducing dye excess in next run).[1]

Troubleshooting & Optimization Logic

Evaluate Conjugate

Is DOL < 1.0?

Is Protein Precipitating?

No

Check Buffer pH (Must be > 8.0)
Increase Dye:Protein Ratio

Yes

Check for Tris/Ammonium contamination

Yes (Alt)

Use Fresh Anhydrous DMSO

Yes (Hydrolysis?)

Decrease Dye:Protein Ratio
Protein is Over-labeled (Hydrophobic)

Yes

Proceed to Microscopy/STED

No
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Figure 2: Decision matrix for optimizing labeling efficiency and protein stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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